Cas no 36241-57-3 (2-(4-Methyl-piperazine-1-sulfonyl)-ethylamine)

2-(4-Methyl-piperazine-1-sulfonyl)-ethylamine Properties

Names and Identifiers

• Ethanamine,2-[(4-methyl-1-piperazinyl)sulfonyl]-
• Piperazine,1-[(2-aminoethyl)sulfonyl]-4-methyl- (9CI)
• 2-(4-methylpiperazin-1-yl)sulfonylethanamine
• 2-(4-Methyl-piperazine-1-sulfonyl)-ethylamine
• 2-[(4-METHYLPIPERAZIN-1-YL)SULFONYL]ETHANAMINE
• 2-(4-methylpiperazin-1-ylsulfonyl)ethanamine
• EN300-238263
• 36241-57-3
• AKOS005208417
• 2-[(4-methylpiperazin-1-yl)sulfonyl]ethan-1-amine
• 2-(4-Methylpiperazine-1-sulfonyl)ethan-1-amine
• F2158-0068
• DTXSID70627602
• +Expand

• MDL： MFCD09041906
• InChIKey： OGZWPWSXFHWGTK-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H17N3O2S/c1-9-3-5-10(6-4-9)13(11,12)7-2-8/h2-8H2,1H3
• SMILES： CN1CCN(CC1)S(=O)(=O)CCN

Computed Properties

• Exact Mass: 207.10431
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 207.10414797g/mol
• Heavy Atom Count: 13
• Complexity: 239
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.6
• Topological Polar Surface Area: 75Ų

Experimental Properties

• PSA: 66.64
• Boiling Point: 331.4±52.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 154.2±30.7 °C
• Density: 1.3±0.1 g/cm3